Cas no 1396850-55-7 (1-cyclopropyl-2-4-(thiophene-2-sulfonyl)piperazin-1-ylethan-1-ol)

• Product Name: 1-cyclopropyl-2-4-(thiophene-2-sulfonyl)piperazin-1-ylethan-1-ol
• CAS No: 1396850-55-7
• MF: C₁₃H₂₀N₂O₃S₂
• MW: 316.439500808716
• CID: 6232529
• PubChem ID: 71783499
• Update Time: 2025-10-28

1-cyclopropyl-2-4-(thiophene-2-sulfonyl)piperazin-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-2-4-(thiophene-2-sulfonyl)piperazin-1-ylethan-1-ol
• 1396850-55-7
• 1-cyclopropyl-2-(4-thiophen-2-ylsulfonylpiperazin-1-yl)ethanol
• 1-cyclopropyl-2-[4-(thiophene-2-sulfonyl)piperazin-1-yl]ethan-1-ol
• 1-cyclopropyl-2-(4-(thiophen-2-ylsulfonyl)piperazin-1-yl)ethanol
• AKOS024529489
• F6031-2055

• Inchi： 1S/C13H20N2O3S2/c16-12(11-3-4-11)10-14-5-7-15(8-6-14)20(17,18)13-2-1-9-19-13/h1-2,9,11-12,16H,3-8,10H2
• InChI Key： LCQDTENRUHGVGS-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCN(CC1)CC(C1CC1)O)(=O)=O

Computed Properties

• Exact Mass: 316.09153485g/mol
• Monoisotopic Mass: 316.09153485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 97.5Ų

Additional information on 1-cyclopropyl-2-4-(thiophene-2-sulfonyl)piperazin-1-ylethan-1-ol

Comprehensive Overview of 1-Cyclopropyl-2-(4-(thiophene-2-sulfonyl)piperazin-1-yl)ethan-1-ol (CAS No. 1396850-55-7)

1-Cyclopropyl-2-(4-(thiophene-2-sulfonyl)piperazin-1-yl)ethan-1-ol (CAS No. 1396850-55-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a cyclopropyl group attached to an ethanolamine backbone, further modified by a thiophene-2-sulfonyl substituted piperazine moiety. Its unique structural attributes make it a promising candidate for various applications, particularly in drug discovery and medicinal chemistry.

The compound's molecular formula and weight, along with its precise CAS registry number, ensure its identification in global chemical databases. Researchers and industry professionals often seek 1-cyclopropyl-2-(4-(thiophene-2-sulfonyl)piperazin-1-yl)ethan-1-ol for its potential as a building block in synthesizing more complex molecules. Its thiophene and piperazine components are particularly noteworthy, as these fragments are frequently employed in designing bioactive compounds targeting neurological and metabolic disorders.

In recent years, the demand for sulfonamide-based compounds like 1-cyclopropyl-2-(4-(thiophene-2-sulfonyl)piperazin-1-yl)ethan-1-ol has surged due to their versatility in drug development. The thiophene sulfonyl group, in particular, is known for enhancing molecular interactions with biological targets, making it a hotspot in current pharmaceutical research. This aligns with the growing interest in small molecule therapeutics and kinase inhibitors, which dominate modern drug discovery pipelines.

From a synthetic chemistry perspective, CAS 1396850-55-7 offers multiple reactive sites for further functionalization. The hydroxyl group on the ethanolamine segment allows for esterification or etherification, while the piperazine nitrogen can participate in nucleophilic substitution reactions. Such flexibility is highly valued in medicinal chemistry, where rapid analog generation is crucial for structure-activity relationship (SAR) studies.

The compound's physicochemical properties, including solubility, stability, and lipophilicity, are critical for its potential applications. Preliminary data suggest that 1-cyclopropyl-2-(4-(thiophene-2-sulfonyl)piperazin-1-yl)ethan-1-ol exhibits moderate water solubility, which could be optimized for improved bioavailability—a key consideration in drug formulation. These characteristics are frequently queried in chemical databases and patent literature, reflecting the compound's relevance in industrial and academic settings.

Market trends indicate rising interest in piperazine derivatives and heterocyclic sulfonamides, driven by their prevalence in FDA-approved drugs. The thiophene sulfonyl piperazine motif in CAS 1396850-55-7 mirrors structural elements found in compounds under investigation for central nervous system (CNS) disorders and inflammatory diseases. This connection positions the molecule as a valuable asset for researchers exploring novel therapeutic avenues.

Quality control and analytical characterization of 1-cyclopropyl-2-(4-(thiophene-2-sulfonyl)piperazin-1-yl)ethan-1-ol typically involve techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's purity and structural integrity, ensuring reproducibility in experimental workflows—a priority for laboratories adhering to Good Laboratory Practices (GLP).

In summary, 1-cyclopropyl-2-(4-(thiophene-2-sulfonyl)piperazin-1-yl)ethan-1-ol (CAS No. 1396850-55-7) represents a chemically intriguing and commercially relevant entity. Its multifaceted applications in drug discovery, coupled with its synthetic accessibility, make it a compound of enduring interest. As the scientific community continues to explore sulfonamide chemistry and piperazine-based scaffolds, this molecule is poised to remain a focal point in innovative research endeavors.